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Compound of Interest

Compound Name: 8-Bromoquinoline

Cat. No.: B100496

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling and disposal of chemical reagents are paramount. This guide provides
essential, step-by-step procedures for the proper disposal of 8-bromoquinoline, a
halogenated organic compound. Adherence to these protocols is critical for ensuring personnel
safety, maintaining regulatory compliance, and protecting the environment.

Immediate Safety and Handling Precautions

Before beginning any procedure involving 8-bromoquinoline, it is crucial to be familiar with its
potential hazards. 8-Bromoquinoline is classified as a skin and eye irritant and may cause
respiratory irritation.[1][2] Therefore, all handling and disposal operations must be conducted
with appropriate personal protective equipment (PPE) and within a designated, well-ventilated
area.

Required Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles or a face shield.[1][3]

e Hand Protection: Use chemically resistant gloves, such as nitrile rubber gloves. Always
consult the manufacturer's glove compatibility chart.[4][5]

o Protective Clothing: A fully buttoned lab coat is required. For larger quantities or when there
is a risk of splashing, a chemical-resistant apron may be necessary.[3][5]
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o Respiratory Protection: All manipulations should occur within a certified laboratory chemical
fume hood to minimize inhalation exposure.[4][6]

Step-by-Step Disposal Protocol

Treat all 8-bromoquinoline and materials contaminated with it as hazardous waste.[7] Do not
dispose of this chemical down the drain or in regular trash.[8][9]

1. Waste Segregation: As a brominated compound, 8-bromoquinoline must be segregated as
Halogenated Organic Waste.[10][11]

« Do not mix with non-halogenated organic solvents, as this complicates the disposal process
and can increase costs.[10]

« Do not mix with incompatible materials such as strong oxidizing agents, acids, or bases.[4][5]
2. Waste Collection & Container Management:

o Primary Container: Collect waste 8-bromoquinoline, including any unused or contaminated
product, in a designated, chemically compatible container with a secure, tight-fitting lid.[5][12]
Polyethylene containers are often suitable for halogenated solvent waste.[5]

o Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbent pads,
gloves, paper towels) must also be collected and disposed of as hazardous waste.[4][12]

o Container Status: Keep the waste container closed at all times, except when adding waste,
to prevent the release of vapors.[12][13] Do not fill containers beyond 90% of their capacity
to allow for expansion.[14]

o Labeling: The container must be clearly and accurately labeled. The label should include:

[¢]

The words "Hazardous Waste"[12]

[¢]

The full chemical name: "8-Bromoquinoline"[12]

The hazard classification: "Irritant”

o

o

The waste category: "Halogenated Organic Waste"[12]
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3. Storage of Waste:

» Store the sealed and labeled waste container in a designated and secure waste
accumulation area, such as a safety cabinet for flammable materials or under a fume hood.
[12][14]

e The storage area must be cool, dry, and well-ventilated, away from direct sunlight and
sources of ignition.[5]

o Ensure the use of secondary containment (such as a spill tray) to prevent leaks from
contaminating the storage area.[13][15]

4. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal
contractor.[6][12]

o Follow all local, state, and federal regulations for hazardous waste disposal.[6]
Emergency Preparedness: Spill Management
Accidental spills must be managed immediately and safely.

» Small Spills: If a small amount of 8-bromoquinoline is spilled (an amount that can be
cleaned up in under 10 minutes by trained personnel), you may proceed with cleanup.[4][5]

Restrict access to the area.

o

o Wearing the appropriate PPE, cover the spill with an inert absorbent material such as
sand, vermiculite, or diatomaceous earth.[12] For solid spills, sweep carefully to avoid
creating dust.[12]

o Collect the absorbed material and place it into the designated hazardous waste container.
[4][12]

o Decontaminate the spill area with a suitable solvent, followed by washing with soap and
water.[12]
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o All cleanup materials must be disposed of as hazardous waste.[12]

o Large Spills: In the event of a large spill, evacuate the area immediately, secure it to prevent
entry, and contact your institution's emergency response team or EH&S office.[4]

Chemical and Physical Properties of 8-
Bromogquinoline

This data is provided for informational purposes. Always refer to the Safety Data Sheet (SDS)
for the most current and comprehensive information.

Property Value

Molecular Formula CoHeBIN[1][2]

Molecular Weight 208.05 g/mol [1][2]

Appearance Solid

Boiling Point 112-113 °C at 0.5 mmHg[1]
Density 1.594 g/mL at 25 °C[1]

Flash Point 113 °C (235.4 °F) - closed cupl[1]
CAS Number 16567-18-3[1][2]

Disposal Workflow Diagram
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BENGHE

8-Bromoquinoline Disposal Workflow
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Caption: Workflow for the safe disposal of 8-bromoquinoline waste.

5/7 Tech Support

© 2025 BenchChem. All rights reserved.


https://www.benchchem.com/product/b100496?utm_src=pdf-body-img
https://www.benchchem.com/product/b100496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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